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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Citronellyl formate (CAS 105-85-1) is a monoterpenoid ester recognized for its characteristic

fresh, fruity, and floral aroma, reminiscent of rose and geranium. Predominantly utilized in the

fragrance and flavor industries, its physicochemical properties, synthesis, and safety profile are

of significant interest. This technical guide provides a comprehensive overview of citronellyl
formate, including its chemical and physical characteristics, a detailed synthesis protocol, and

an analysis of its biological and toxicological data. The information is curated to support

research, development, and safety assessment activities. While extensively evaluated for

dermatological effects, particularly skin sensitization, data on specific molecular signaling

pathways remains limited, reflecting its primary application in consumer goods rather than

therapeutics.

Physicochemical Properties
Citronellyl formate is a colorless to pale yellow liquid. Its identity and key physical and

chemical properties are summarized in the tables below. These properties are critical for its

application in various formulations and for predicting its environmental fate and transport.
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Identifier Value

Chemical Name 3,7-dimethyloct-6-enyl formate

Synonyms
Citronellyl methanoate, Formic acid, citronellyl

ester

CAS Number 105-85-1

Molecular Formula C₁₁H₂₀O₂

Molecular Weight 184.28 g/mol [1]

SMILES CC(CCC=C(C)C)CCOC=O

InChIKey DZNVIZQPWLDQHI-UHFFFAOYSA-N

Physical and Chemical Properties
Property Value Experimental Conditions

Appearance Colorless to pale yellow liquid Ambient

Odor Profile Fruity, floral, rose, green, citrus -

Boiling Point 235 °C 760 mmHg

Density 0.897 g/mL 25 °C

Refractive Index 1.443 - 1.449 20 °C

Flash Point 92 °C (197.6 °F) Closed cup

Vapor Pressure 0.03495 mmHg 23 °C

Solubility

Soluble in alcohol and most

oils; 16.2 mg/L in water

(estimated)

-

logP 3.8 -
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Citronellyl formate is synthetically produced via the direct esterification of citronellol with

formic acid.[1][2][3][4] This reaction is typically catalyzed by an acid. While industrial processes

are proprietary, a general laboratory-scale protocol can be outlined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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